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Compound of Interest

Compound Name: Meturin

Cat. No.: B1199309

Disclaimer: Initial searches for the compound "Meturin" with CAS number 6263-38-3 yielded
limited information beyond basic chemical identifiers. However, a closely related and well-
documented compound, Methyridine (also known as Metyridine), with CAS number 114-91-0,
is likely the intended subject of this technical guide. This document will focus on Methyridine,
providing a comprehensive overview for researchers, scientists, and drug development
professionals.

Core Compound Identification

Methyridine is an organic compound belonging to the pyridine family. It has been primarily
recognized for its use as an anthelmintic agent in veterinary medicine.

Identifier Value

Common Name Methyridine, Metyridine

IUPAC Name 2-(2-methoxyethyl)pyridine

CAS Number 114-91-0

Molecular Formula CsH11NO

Molecular Weight 137.18 g/mol

SMILES COCCC1=CC=CC=N1

INChl Key QRBVCAWHUSTDOT-UHFFFAOYSA-N
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Physicochemical Properties

A summary of the key physicochemical properties of Methyridine is presented below. These
properties are crucial for its formulation and understanding its behavior in biological systems.

Property Value Source
Physical State Colorless to pale yellow liquid [1]
Density 0.998 - 1.01 g/cm* @ 20 °C [2][3]
Boiling Point 203 °C [3]
Flash Point 63.8 °C [3]
Refractive Index 1.4960-1.5000 [3]

N Soluble in organic solvents,
Solubility o [1]
moderate solubility in water

Mechanism of Action

The primary mechanism of action of Methyridine is as a heuromuscular blocking agent in
nematodes. It acts as a ganglion-depolarizing agent, causing spastic paralysis in the parasitic
worms, which are then expelled from the host's gastrointestinal tract.

- in inergi : - . - :
Methyridine Binds to (N(;Z?g:nﬂg:zg regﬁﬂgirjn) Causes Persistent Depolarization Spastic Paralysis of Nematode Expulsion from Host

Click to download full resolution via product page
Caption: Proposed mechanism of action of Methyridine on nematodes.

Synthesis

Methyridine can be synthesized from 2-(2-hydroxyethyl)pyridine. The synthesis involves the
methylation of the hydroxyl group. A general workflow for this synthesis is outlined below.
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Methylation Reaction
(e.g., with a methylating agent
in the presence of a base)

Click to download full resolution via product page
Caption: A generalized synthetic workflow for Methyridine.
Materials:
e 2-(2-Hydroxyethyl)pyridine
o A suitable methylating agent (e.g., dimethyl sulfate, methyl iodide)
e Astrong base (e.g., sodium hydride)
e Anhydrous aprotic solvent (e.g., tetrahydrofuran, diethyl ether)
e Quenching agent (e.g., water, ammonium chloride solution)
» Organic solvent for extraction (e.g., ethyl acetate)
e Drying agent (e.g., anhydrous sodium sulfate)
Procedure:

o Dissolve 2-(2-hydroxyethyl)pyridine in the anhydrous aprotic solvent in a reaction vessel
under an inert atmosphere (e.g., nitrogen or argon).

e Cool the solution in an ice bath.
» Slowly add the strong base to the solution to deprotonate the hydroxyl group.

e Once the deprotonation is complete, add the methylating agent dropwise to the reaction
mixture.
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» Allow the reaction to stir at room temperature for a specified time, monitoring the reaction
progress by a suitable technique (e.g., thin-layer chromatography).

e Upon completion, carefully quench the reaction by the slow addition of the quenching agent.
» Transfer the mixture to a separatory funnel and extract the product with an organic solvent.
e Wash the combined organic layers with brine, dry over an anhydrous drying agent, and filter.
» Remove the solvent under reduced pressure.

» Purify the crude product by distillation to obtain pure Methyridine.

Note: This is a generalized protocol. Specific reaction conditions, such as temperature, reaction
time, and stoichiometry of reagents, would need to be optimized for yield and purity.

Biological Activity and Applications

The primary biological activity of Methyridine is its anthelmintic effect against a range of
gastrointestinal nematodes in livestock. It has been used in veterinary medicine for the
treatment of parasitic worm infections. While effective, its use has been superseded in many
regions by newer, broader-spectrum anthelmintics with wider safety margins.

Quantitative Data

Currently, there is a lack of extensive, publicly available quantitative data such as dose-
response curves, IC50 values against specific nematode species, and detailed
pharmacokinetic parameters in a structured format. Research in these areas would be
beneficial for a more complete understanding of Methyridine's profile.

Conclusion

Methyridine is a pyridine derivative with established anthelmintic properties. Its mechanism of
action involves neuromuscular blockade of nematodes. While it has been a useful tool in
veterinary medicine, further research into its quantitative pharmacological parameters and
potential for new applications would be necessary to expand its utility in the field of drug
development. This guide provides a foundational overview for researchers and scientists
interested in this compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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